Cas no 53761-38-9 (5-(3-hydroxypropyl)-1h-pyrimidine-2,4-dione)

5-(3-Hydroxypropyl)-1H-pyrimidine-2,4-dione is a pyrimidine derivative with a hydroxyl-functionalized propyl side chain, offering versatility in synthetic and pharmaceutical applications. Its structure combines the reactivity of the pyrimidine-2,4-dione core with the flexibility of a hydroxypropyl substituent, making it a valuable intermediate for nucleoside analogs, drug development, and biochemical research. The hydroxyl group enhances solubility and provides a handle for further functionalization, such as esterification or etherification. This compound is particularly useful in designing modified nucleobases or exploring structure-activity relationships in medicinal chemistry. Its stability under standard conditions ensures reliable handling in laboratory settings.

5-(3-hydroxypropyl)-1h-pyrimidine-2,4-dione structure

53761-38-9 structure

Product Name:5-(3-hydroxypropyl)-1h-pyrimidine-2,4-dione

CAS No:53761-38-9

MF:C₇H₁₀N₂O₃

MW:170.165901660919

MDL:MFCD20728207

CID:939082

PubChem ID:301600

Update Time:2025-10-17

5-(3-hydroxypropyl)-1h-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 5-(3-hydroxypropyl)-1h-pyrimidine-2,4-dione
- 5-(3-hydroxypropyl)-1H,3H-pyrimidine-2,4-dione
- 5-(3-hydroxy-propyl)-1H-pyrimidine-2,4-dione
- 5-(3-hydroxypropyl)pyrimidin-2,4-dione
- 5-(3-hydroxypropyl)pyrimidine-2,4(1H,3H)-dione
- 5-(3-hydroxypropyl)uracil
- AC1L6YS0
- CTK1H4349
- NSC179618
- F12819
- 5-(3-Hydroxypropyl)-2,4(1H,3H)-pyrimidinedione
- AKOS027339936
- DB-129121
- 5-(3-hydroxypropyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
- MFCD20728207
- NSC-179618
- SY260252
- A900638
- SCHEMBL23610067
- DTXSID60306737
- SB56981
- 53761-38-9
- AS-47241
- MDL： MFCD20728207
- Inchi： 1S/C7H10N2O3/c10-3-1-2-5-4-8-7(12)9-6(5)11/h4,10H,1-3H2,(H2,8,9,11,12)
- InChI Key： SQMSSZQFSKGEMH-UHFFFAOYSA-N
- SMILES： OCCCC1=CNC(NC1=O)=O

Computed Properties

Exact Mass: 170.0692
Monoisotopic Mass: 170.06914219g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 235
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 78.4Å²

Experimental Properties

Density: 1.266±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (2.4 g/l) (25 º C),
PSA: 78.43
LogP: -1.01190

5-(3-hydroxypropyl)-1h-pyrimidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM167821-1g	5-(3-hydroxypropyl)pyrimidine-2,4(1H,3H)-dione	53761-38-9	97%	1g	$448	2021-08-05
Chemenu	CM167821-1g	5-(3-hydroxypropyl)pyrimidine-2,4(1H,3H)-dione	53761-38-9	97%	1g	$493	2023-02-02
abcr	AB481835-250 mg	5-(3-Hydroxypropyl)-2,4(1H,3H)-pyrimidinedione	53761-38-9		250MG	€326.00	2023-04-20
abcr	AB481835-1 g	5-(3-Hydroxypropyl)-2,4(1H,3H)-pyrimidinedione	53761-38-9		1g	€736.70	2023-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB97977-1G	5-(3-hydroxypropyl)-1H-pyrimidine-2,4-dione	53761-38-9	95%	1g	￥ 2,732.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB97977-5G	5-(3-hydroxypropyl)-1H-pyrimidine-2,4-dione	53761-38-9	95%	5g	￥ 8,197.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB97977-10G	5-(3-hydroxypropyl)-1H-pyrimidine-2,4-dione	53761-38-9	95%	10g	￥ 13,662.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB97977-25G	5-(3-hydroxypropyl)-1H-pyrimidine-2,4-dione	53761-38-9	95%	25g	￥ 27,324.00	2023-04-13
Aaron	AR00DLCL-250mg	5-(3-HYDROXYPROPYL)-2,4(1H,3H)-PYRIMIDINEDIONE	53761-38-9	95%	250mg	$118.00	2025-02-11
Aaron	AR00DLCL-100mg	5-(3-HYDROXYPROPYL)-2,4(1H,3H)-PYRIMIDINEDIONE	53761-38-9	95%	100mg	$66.00	2025-02-11